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Introduction
Split-pool combinatorial barcoding, a technology commercialized by Parse Biosciences as

Evercode™, has emerged as a powerful and scalable method for single-cell RNA sequencing

(scRNA-seq). This approach circumvents the need for microfluidic devices to isolate individual

cells, instead utilizing the cells themselves as compartments for barcoding reactions. Through

successive rounds of splitting a pool of cells into different wells of a microplate, each containing

a unique barcode, a distinct combination of barcodes is introduced into the transcripts of each

cell. This combinatorial indexing strategy allows for the profiling of hundreds of thousands to

millions of cells in a single experiment, making it a highly effective tool for large-scale studies in

developmental biology, oncology, immunology, and drug discovery.[1][2]

The key advantages of this technology include its exceptional scalability, compatibility with fixed

cells and nuclei which allows for sample storage and batching, and a reduced rate of multiplets

compared to some other methods.[1] This document provides detailed application notes,
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experimental protocols, and data analysis guidelines for the implementation of split-pool

combinatorial barcoding in scRNA-seq workflows.

Key Applications in Research and Drug
Development
Split-pool combinatorial barcoding technology is particularly well-suited for a range of

applications where high-throughput single-cell transcriptomic analysis is crucial:

Large-Scale Cell Atlasing: The ability to profile millions of cells enables the creation of

comprehensive cell atlases of complex tissues and entire organisms, providing invaluable

references for understanding cellular diversity and function.

Drug Discovery and Development: This technology is instrumental in various stages of drug

development.[3] It can be used for target identification and validation by dissecting the cell-

type-specific responses to drug candidates.[3] High-throughput screening of compound

libraries on diverse cell populations can elucidate mechanisms of action and identify

potential off-target effects.[3]

Oncology Research: Researchers can unravel the intricate heterogeneity of tumors, identify

rare cancer stem cell populations, and characterize the tumor microenvironment. This

detailed understanding can lead to the development of more targeted and effective cancer

therapies.

Immunology: The immune system's vast diversity of cell types and states can be

comprehensively profiled. This is critical for understanding immune responses in infectious

diseases, autoimmune disorders, and cancer immunotherapy.

Developmental Biology: The technology allows for the precise mapping of cellular

differentiation trajectories and the identification of key regulatory genes involved in

embryonic development and tissue regeneration.

Quantitative Performance Data
The performance of split-pool combinatorial barcoding has been benchmarked against other

widely used scRNA-seq technologies. The following tables summarize key quantitative metrics.
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Table 1: General Performance Metrics

Metric
Parse Biosciences
Evercode™

Notes

Cell Throughput
Up to 5,000,000 cells per

experiment

Highly scalable for large

experimental designs.

Sample Multiplexing
Up to 384 samples per

experiment

Enables robust comparison

across multiple conditions and

reduces batch effects.

Doublet Rate
Consistently low, e.g., <3.4%

for 100,000 cells

The cell itself acts as the

reaction vessel, minimizing the

formation of multiplets.

Requirement for Specialized

Instrument
No

The workflow uses standard

laboratory equipment like

centrifuges, thermal cyclers,

and pipettes.[1]

Sample Compatibility
Fresh, frozen, or fixed cells

and nuclei

Fixation allows for sample

storage for up to 6 months,

providing experimental

flexibility.[1]

Table 2: Comparative Analysis with Droplet-Based Method (10x Genomics Chromium™)
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Metric
Parse Biosciences
Evercode™

10x Genomics
Chromium™

Key Findings

Gene Detection
Higher, detects more

unique genes
Lower

Parse's method,

which includes

random hexamer

priming, leads to

broader gene

detection, including

lowly expressed

genes.

UMI Counts per Cell Comparable Comparable

Both methods yield a

similar number of

Unique Molecular

Identifiers (UMIs) per

cell at equivalent

sequencing depths.

Proportion of Intronic

Reads
Higher Lower

The use of random

hexamers in addition

to oligo-dT primers by

Parse results in a

higher proportion of

reads mapping to

intronic regions.

Sensitivity for Rare

Cell Types
High High

Parse's higher gene

detection sensitivity

can aid in the

identification of rare

cell populations.
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Technical Variability
Higher in some

studies
Lower in some studies

Some studies have

reported higher

technical variability

between replicates for

the Parse method

compared to 10x

Genomics.

Experimental Protocols
The experimental workflow for split-pool combinatorial barcoding can be divided into three main

stages: sample preparation (fixation), cellular barcoding and library preparation, and

sequencing.

Protocol 1: Cell and Nuclei Fixation
Proper fixation is critical for preserving cellular integrity and RNA quality. It is mandatory to use

the fixation kits provided by Parse Biosciences for compatibility with the downstream workflow.

Materials:

Parse Biosciences Evercode™ Cell Fixation or Nuclei Fixation Kit

Single-cell or single-nuclei suspension

Phosphate-Buffered Saline (PBS)

Bovine Serum Albumin (BSA)

Swinging bucket centrifuge

40 µm cell strainer

Procedure:

Prepare a high-quality single-cell suspension: Start with a cell suspension with >70% viability

and minimal aggregation.[4]
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Cell Counting: Accurately count the cells or nuclei. An input of at least 100,000 cells/nuclei is

recommended.[4]

Washing: Wash the cells with cold PBS containing BSA to remove any media components.

Centrifuge at a low speed to pellet the cells.

Fixation: Resuspend the cell pellet in the provided Fixation Solution. The fixation process is

rapid and should be performed on ice.

Permeabilization: After fixation, permeabilize the cells using the provided Permeabilization

Solution. This step allows the barcoding reagents to enter the cells.

Final Wash and Resuspension: Wash the fixed and permeabilized cells and resuspend them

in the Resuspension Buffer.

Storage: The fixed cells/nuclei can be stored at -80°C for up to 6 months.

Protocol 2: Cellular Barcoding and Library Preparation
(Evercode™ WT v2 Workflow)
This protocol involves four rounds of barcoding to uniquely label the transcripts within each cell.

Materials:

Parse Biosciences Evercode™ WT Kit

Fixed and permeabilized cell/nuclei suspension

Thermal cycler

Multichannel pipettes

96-well plates

Procedure:

Thawing and Counting: Thaw the fixed cells/nuclei and perform a post-thaw count to

determine the loading volume for the first barcoding round.
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Round 1: Reverse Transcription and First Barcoding:

Distribute the cell suspension into the wells of the Round 1 Plate. Each well contains a

unique barcoded oligo-dT and random hexamer primers.

Perform in-cell reverse transcription using a thermal cycler. This step synthesizes

barcoded cDNA from the cellular mRNA.[1][5]

Pooling: After reverse transcription, pool the cells from all wells of the Round 1 Plate.

Round 2: Ligation and Second Barcoding:

Distribute the pooled cells into the wells of the Round 2 Plate.

Perform an in-cell ligation reaction to attach the second set of well-specific barcodes to the

cDNA.[1][5]

Pooling: Pool the cells from the Round 2 Plate.

Round 3: Ligation and Third Barcoding:

Distribute the pooled cells into the wells of the Round 3 Plate.

Perform a second in-cell ligation to add the third set of well-specific barcodes.[1][5]

Pooling and Sublibrary Generation:

Pool the cells from the Round 3 Plate.

The pooled cells are then split into sublibraries. A fourth barcode is added during the final

PCR amplification step, which also prepares the sequencing libraries.[2]

Library Preparation: The final steps involve template switching, cDNA amplification, and

library construction to generate Illumina-compatible sequencing libraries.[5]

Data Analysis Protocol
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The analysis of split-pool combinatorial barcoding data involves initial processing of the raw

sequencing reads to generate a cell-by-gene count matrix, followed by downstream analysis

using tools like Seurat or the cloud-based Trailmaker™ platform provided by Parse

Biosciences.

Step 1: Raw Data Processing (FASTQ to Count Matrix)
The raw sequencing data (FASTQ files) needs to be processed to identify the four barcodes for

each transcript and assign them to their cell of origin. Parse Biosciences provides a command-

line pipeline for this purpose.

General Workflow:

Demultiplexing: If multiple sublibraries were sequenced, they are first demultiplexed based

on the Illumina indices.

Barcode and UMI Extraction: The four combinatorial barcodes and the UMI are extracted

from the sequencing reads.

Alignment: The cDNA reads are aligned to a reference genome.

Gene Counting: The aligned reads are used to generate a digital gene expression (DGE)

matrix, where each row represents a gene and each column represents a cell, and the

values are the UMI counts.

Step 2: Downstream Analysis with Seurat
The generated DGE matrix can be analyzed using the popular R package Seurat.

Example Seurat Workflow:

Load Data:

Quality Control:

Normalization:

Feature Selection:
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Scaling and Dimensionality Reduction:

Clustering:

Visualization:

Differential Gene Expression:

Visualizations
Experimental and Data Analysis Workflows
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Overview of the experimental and data analysis workflows.
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Signaling Pathway Example: TGF-β Signaling in Lung
Regeneration
Single-cell RNA sequencing can be used to dissect the role of signaling pathways in complex

biological processes. For example, in the context of lung injury and regeneration, scRNA-seq

can identify subpopulations of alveolar epithelial type 2 (AEC2) cells and reveal the dynamic

regulation of the TGF-β signaling pathway.[6]
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Simplified TGF-β signaling pathway in alveolar epithelial cells.

Logical Relationship: Combinatorial Barcoding
The power of split-pool combinatorial barcoding lies in the exponential increase in unique

barcode combinations with each round of barcoding.
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Principle of split-pool combinatorial barcoding.
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Conclusion
Split-pool combinatorial barcoding, as implemented in the Parse Biosciences Evercode™

platform, offers a highly scalable, flexible, and instrument-free solution for single-cell RNA

sequencing. Its compatibility with fixed samples and high throughput capabilities make it an

ideal choice for large-scale research projects, particularly in the fields of drug discovery,

oncology, and immunology. By following the detailed protocols and data analysis workflows

outlined in these application notes, researchers can effectively leverage this technology to gain

unprecedented insights into the complexity of biological systems at the single-cell level.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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